Cas no 1122661-13-5 (2-Amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile)
1122661-13-5 structure
Product Name:2-Amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile
CAS No:1122661-13-5
MF:C11H11ClN2O4
MW:270.669041872025
CID:1200048
PubChem ID:53416366
Update Time:2025-04-20
2-Amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-chloropropoxy)-5-methoxy-2-nitrobenzonitrile
- DTXSID70697163
- 1122661-13-5
- DB-060182
- SCHEMBL2164504
- NKROGNXZNNGSHI-UHFFFAOYSA-N
- 2-nitro-4-chloropropoxy-5-methoxy-benzonitrile
- 2-Amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile
-
- Inchi: 1S/C11H11ClN2O4/c1-17-10-5-8(7-13)9(14(15)16)6-11(10)18-4-2-3-12/h5-6H,2-4H2,1H3
- InChI Key: NKROGNXZNNGSHI-UHFFFAOYSA-N
- SMILES: ClCCCOC1C=C(C(C#N)=CC=1OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 270.0407345g/mol
- Monoisotopic Mass: 270.0407345g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 88.1Ų
Experimental Properties
- Density: 1.34
- Melting Point: 133-134 ºC
2-Amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A294695-2.5mg |
2-Amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile |
1122661-13-5 | 2.5mg |
$ 200.00 | 2022-05-31 | ||
| TRC | A294695-5mg |
2-Amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile |
1122661-13-5 | 5mg |
$ 370.00 | 2022-05-31 | ||
| TRC | A294695-10mg |
2-Amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile |
1122661-13-5 | 10mg |
$ 585.00 | 2022-05-31 |
2-Amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
1122661-13-5 (2-Amino-4-(3-chloropropoxy)-5-(2-methoxyethoxy)benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk